![molecular formula C14H10O4S B514842 2-furyl[3-(methylsulfanyl)-2',5-bifur-2-yl]methanone](/img/structure/B514842.png)
2-furyl[3-(methylsulfanyl)-2',5-bifur-2-yl]methanone
Overview
Description
2-furyl[3-(methylsulfanyl)-2’,5-bifur-2-yl]methanone: is an organic compound with the molecular formula C14H10O4S and a molecular weight of 274.2918 . This compound is characterized by the presence of a furan ring, a methylsulfanyl group, and a bifuranyl structure, making it a unique and interesting molecule for various chemical studies.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-furyl[3-(methylsulfanyl)-2’,5-bifur-2-yl]methanone can be achieved through the reaction of 3-methylthio-2-pentene-1,5-dione enolates with iodine . This reaction typically yields 2-acyl-3-methylthiofurans, which can be further processed to obtain the desired compound. Another method involves the reaction of 1-phenyl-3-methylthio-4-nitro-2-buten-1-one to produce 3-methylthio-2-nitro-5-phenylfuran .
Industrial Production Methods:
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the methylsulfanyl group, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include and .
Reduction: Reducing agents such as or are typically used.
Substitution: Electrophilic reagents like or can be used under controlled conditions.
Major Products Formed:
Oxidation: Formation of sulfoxides or sulfones.
Reduction: Formation of alcohols.
Substitution: Introduction of halogenated furans.
Scientific Research Applications
Chemistry: 2-furyl[3-(methylsulfanyl)-2’,5-bifur-2-yl]methanone is used as a building block in organic synthesis, particularly in the development of heteroc
Properties
Molecular Formula |
C14H10O4S |
|---|---|
Molecular Weight |
274.29g/mol |
IUPAC Name |
furan-2-yl-[5-(furan-2-yl)-3-methylsulfanylfuran-2-yl]methanone |
InChI |
InChI=1S/C14H10O4S/c1-19-12-8-11(9-4-2-6-16-9)18-14(12)13(15)10-5-3-7-17-10/h2-8H,1H3 |
InChI Key |
IEWHXGSVEBQZLY-UHFFFAOYSA-N |
SMILES |
CSC1=C(OC(=C1)C2=CC=CO2)C(=O)C3=CC=CO3 |
Canonical SMILES |
CSC1=C(OC(=C1)C2=CC=CO2)C(=O)C3=CC=CO3 |
Origin of Product |
United States |
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